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Compound of Interest

Compound Name: C 87

Cat. No.: B15582794 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds. This guide provides essential,

immediate safety and logistical information for the personal protective equipment (PPE),

operational handling, and disposal of C 87, a small-molecule inhibitor of Tumor Necrosis

Factor-alpha (TNF-α). Given that a specific Safety Data Sheet (SDS) for C 87 (CAS No.

332420-90-3) is not readily available, this compound must be handled as a potentially

hazardous substance of unknown toxicity.[1]

Core Safety Principles
Due to the uncharacterized hazard profile of C 87, a conservative approach to safety is

mandatory. All handling procedures should be based on the assumption that the compound is

hazardous. Institutional Environmental Health and Safety (EHS) guidelines should always be

consulted and followed.[1][2]

Personal Protective Equipment (PPE)
The minimum required PPE for handling C 87 in a laboratory setting is outlined below. This

equipment acts as a critical barrier to prevent exposure through inhalation, skin contact, or eye

contact.[3][4]

Table 1: Personal Protective Equipment (PPE) for Handling C 87
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PPE Category Item
Standard/Specificat
ion

Purpose

Body Protection Laboratory Coat

Flame-resistant

recommended when

handling flammables.

[4][5]

Protects skin and

clothing from splashes

and spills.[4]

Eye and Face

Protection
Safety Goggles

ANSI Z87.1 compliant.

[5][6]

Protects against

chemical splashes.[4]

[5]

Face Shield
To be worn over

safety goggles.

Required for tasks

with a high risk of

splashing or

explosion.[5][6]

Hand Protection
Disposable Nitrile

Gloves
Chemically resistant.

Prevents skin

exposure to the

chemical.[3][6]

Double-gloving may

be necessary.[3]

Respiratory Protection Respirator

N95 or higher, as

determined by a risk

assessment.[4]

Required when

working with powders

outside of a fume

hood or in poorly

ventilated areas.[4][6]

Operational Plan: Handling and Experimental
Protocol
Adherence to a strict operational plan is crucial to minimize the risk of exposure and

contamination.

Engineering Controls
Ventilation: All work with solid C 87 or concentrated solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1]
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Designated Area: Establish a designated area within the laboratory for handling C 87. This

area should be clearly marked.

Experimental Protocol: Preparation of a Stock Solution
The following is a general protocol for the preparation of a stock solution of a small molecule

inhibitor like C 87.

Preparation: Don all required PPE before entering the designated handling area.

Weighing: Carefully weigh the desired amount of C 87 powder in a chemical fume hood. Use

anti-static weigh paper or a tared vial to minimize powder dispersal.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial containing the C 87
powder.[7]

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in a clearly labeled, tightly sealed container at the

recommended temperature (e.g., -20°C or -80°C) to prevent degradation.[1] Aliquoting into

smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.[1]

C 87 Quantitative Data
The following table summarizes key quantitative data for C 87.

Table 2: Quantitative Data for C 87

Parameter Value Reference

CAS Number 332420-90-3 --INVALID-LINK--[7]

IC₅₀ 8.73 µM --INVALID-LINK--[8]

Target TNF-α --INVALID-LINK--[8]
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Proper disposal of C 87 and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance. All waste generated from handling C 87 must

be treated as hazardous chemical waste.[2]

Waste Segregation and Collection
Solid Waste: All disposables contaminated with C 87 (e.g., gloves, pipette tips, weigh paper,

vials) must be collected in a designated, leak-proof hazardous waste container lined with a

chemically resistant bag.[9]

Liquid Waste: Unused stock solutions and any liquid waste containing C 87 should be

collected in a separate, clearly labeled, and sealed hazardous liquid waste container.[9] Do

not mix with other waste streams unless compatibility is confirmed.[1]

Sharps Waste: Needles and syringes contaminated with C 87 must be disposed of in a

designated sharps container.[9]

Container Labeling and Storage
All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("C 87, TNF-α inhibitor"), and any other information required by your institution.

[2] Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[1]

Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.[9] Under no circumstances should C 87 or

contaminated materials be disposed of in the regular trash or down the drain.[1]
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Caption: C 87 inhibits TNF-α, blocking downstream signaling pathways.
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Caption: Workflow for handling C 87 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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